Cas no 287399-32-0 (Ethyl-α-13C-benzene)

Ethyl-α-13C-benzene is a stable isotope-labeled compound where the α-carbon of the ethyl group is enriched with carbon-13 (13C). This labeling ensures high isotopic purity, making it valuable for applications in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), where precise tracking of molecular pathways or structural elucidation is required. The 13C enrichment enhances signal detection sensitivity and accuracy in analytical studies. Its well-defined chemical structure and isotopic integrity make it suitable for use as an internal standard or tracer in metabolic research, organic synthesis, and mechanistic investigations. The compound is synthesized under controlled conditions to guarantee consistency and reliability in experimental outcomes.

Ethyl-α-13C-benzene structure

Product Name:Ethyl-α-13C-benzene

CAS No:287399-32-0

MF:C₈H₁₀

MW:107.157657146454

CID:248731

PubChem ID:16217335

Update Time:2025-05-28

Ethyl-α-13C-benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, ethyl-1-13C-(9CI)
- Ethyl-1-13C-benzene
- D98792
- (113C)ethylbenzene
- J-017239
- (1-~13~C)Ethylbenzene
- ETHYL-1-13C-BENZENE 99 ATOM % 13C
- Ethyl-1-13C-benzene, 99 atom % 13C
- 287399-32-0
- DTXSID40584334
- Ethyl-α-13C-benzene
- Inchi： 1S/C8H10/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3/i2+1
- InChI Key： YNQLUTRBYVCPMQ-VQEHIDDOSA-N
- SMILES： [13CH2](C)C1C=CC=CC=1

Computed Properties

Exact Mass: 107.081605154g/mol
Monoisotopic Mass: 107.081605154g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 51.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.875 g/mL at 25 °C
Boiling Point: 136 °C(lit.)
Flash Point: 22 °C

Ethyl-α-13C-benzene Security Information

Hazardous Material transportation number：UN 1175 3/PG 2
WGK Germany：1
Hazard Category Code： 11-20
Safety Instruction： 16-24/25-29
Hazardous Material Identification：

Ethyl-α-13C-benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E899751-5mg	Ethyl-α-13C-benzene	287399-32-0	5mg	$ 64.00	2023-09-07
TRC	E899751-10mg	Ethyl-α-13C-benzene	287399-32-0	10mg	$ 81.00	2023-09-07
TRC	E899751-50mg	Ethyl-α-13C-benzene	287399-32-0	50mg	$167.00	2023-05-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	578584-500MG	Ethyl-α-13C-benzene	287399-32-0	500mg	¥18938.12	2023-12-03